4-Pyridinamine,3-bromo-n-(cyclopropylmethyl)-5-nitro-
Overview
Description
The compound “4-Pyridinamine,3-bromo-N-methyl-” is also known as “3-BroMo-N-Methylpyridin-4-aMine” and has the molecular formula C6H7BrN2 . It has a molecular weight of 187.04 .
Molecular Structure Analysis
The molecular structure analysis of a similar compound “4-Pyridinamine, 3-bromo-N- (4-piperidinylmethyl)-” shows that it has a molecular formula of C11H16BrN3 and a molecular weight of 270.17 .Physical And Chemical Properties Analysis
The compound “4-Pyridinamine,3-bromo-N-methyl-” has a predicted boiling point of 261.7±25.0 °C and a predicted density of 1.581±0.06 g/cm3 . It should be stored at 2-8°C .properties
CAS RN |
842144-57-4 |
|---|---|
Molecular Formula |
C9H10BrN3O2 |
Molecular Weight |
272.10 g/mol |
IUPAC Name |
3-bromo-N-(cyclopropylmethyl)-5-nitropyridin-4-amine |
InChI |
InChI=1S/C9H10BrN3O2/c10-7-4-11-5-8(13(14)15)9(7)12-3-6-1-2-6/h4-6H,1-3H2,(H,11,12) |
InChI Key |
JLYYCPCNJDSSLQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1CNC2=C(C=NC=C2[N+](=O)[O-])Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-4-ethoxy-3-nitrobenzamide](/img/structure/B8269805.png)
![N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide](/img/structure/B8269808.png)
